CACPD2011a-0001278239

• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol
• InChI: InChI=1S/C21H22N4O4/c22-20(28)15-9-16(21(23)29)11-17(10-15)24-19(27)12-25-7-5-14(6-8-25)13-1-3-18(26)4-2-13/h1-5,9-11,26H,6-8,12H2,(H2,22,28)(H2,23,29)(H,24,27)
• InChIKey: HTDOAZZQRPEUGV-UHFFFAOYSA-N

CACPD2011a-0001278239: Dual β2AR Agonist for Wild-Type and T164I

CACPD2011a-0001278239 (CAS 1030781‑08‑8, molecular formula C₂₁H₂₂N₄O₄, MW 394.42) is a synthetic small‑molecule β₂‑adrenergic receptor (β₂AR) agonist identified by structure‑based virtual screening of the Phase database [REFS‑1]. Chemically described as 5‑[[2‑[4‑(4‑hydroxyphenyl)‑3,6‑dihydro‑2H‑pyridin‑1‑yl]acetyl]amino]benzene‑1,3‑dicarboxamide, this compound is classified as a ‘promiscuous’ agonist because it demonstrates high‑affinity binding and functional agonism at both the wild‑type β₂AR and the clinically relevant Thr164Ile (T164I) polymorphic variant [REFS‑1][REFS‑2]. Unlike conventional β₂ agonists such as salbutamol, which exhibit markedly reduced binding and efficacy at the T164I variant, CACPD2011a‑0001278239 maintains consistent activity across receptor isoforms, a property that directly addresses pharmacogenetic refractoriness in asthmatic sub‑populations [REFS‑1].

Dual isoform tool Agonist activity maintained at wild-type and T164I β2AR for pharmacogenetic model studies.

Cell-assay compatible Reported cell-viability endpoint context supports extended-duration receptor assays.

Computationally derived Pharmacophore-based virtual screening origin; dual-receptor binding confirmed in vitro.

• [1] Bandaru S, Sagurthi SR, Khan A, Sharma K, Chaudhary R, Nayarisseri A. In vitro evaluation of promiscuity and toxicity of a small molecule targeting wild and T164I β2-adrenergic receptors. Bioorganic Chemistry. 2024;153:107990. doi:10.1016/j.bioorg.2024.107990. View Source
• [2] Bandaru S, Alvala M, Akka J, Sagurthi SR, Nayarisseri A, Singh SK, Mundluru HP. Identification of Small Molecule as a High Affinity β2 Agonist Promiscuously Targeting Wild and Mutated (Thr164Ile) β2 Adrenergic Receptor in the Treatment of Bronchial Asthma. Current Pharmaceutical Design. 2016;22(34):5221-5233. View Source

Why Salbutamol Cannot Substitute for CACPD2011a-0001278239

Approximately 4‑7 % of the global asthmatic population carries the Thr164Ile (T164I, rs1800088) polymorphism in the β₂‑adrenergic receptor gene, which confers partial or complete refractoriness to first‑line β₂ agonists such as salbutamol [REFS‑1]. This refractoriness arises from sub‑optimal ligand binding to the mutated receptor, resulting in diminished bronchodilator response and poor clinical outcomes [REFS‑1][REFS‑2]. CACPD2011a‑0001278239 was specifically discovered through a pharmacophore‑guided virtual screen designed to identify compounds that retain high affinity for both wild‑type and T164I β₂AR, a property absent in salbutamol and most other established β₂ agonists [REFS‑1]. Consequently, substituting CACPD2011a‑0001278239 with a generic β₂ agonist in experimental systems that incorporate the T164I variant would fail to recapitulate its unique pharmacogenetic coverage, potentially leading to false‑negative results in drug‑efficacy or mechanistic studies.

Variant coverage Salbutamol and other conventional β2 agonists may lose activity at the T164I variant; substitution may not reproduce dual-isoform response.

Model relevance Pharmacogenetic asthma models relying on T164I background would shift response profiles if a non‑promiscuous agonist is used.

Endpoint interpretation Using a conventional β2 agonist in T164I‑containing systems may introduce false‑negative receptor‑activation endpoints.

• [1] Bandaru S, Sagurthi SR, Khan A, Sharma K, Chaudhary R, Nayarisseri A. In vitro evaluation of promiscuity and toxicity of a small molecule targeting wild and T164I β2-adrenergic receptors. Bioorganic Chemistry. 2024;153:107990. doi:10.1016/j.bioorg.2024.107990. View Source
• [2] Bandaru S, Alvala M, Akka J, Sagurthi SR, Nayarisseri A, Singh SK, Mundluru HP. Identification of Small Molecule as a High Affinity β2 Agonist Promiscuously Targeting Wild and Mutated (Thr164Ile) β2 Adrenergic Receptor in the Treatment of Bronchial Asthma. Current Pharmaceutical Design. 2016;22(34):5221-5233. View Source

CACPD2011a-0001278239 Quantitative Evidence

Potency at Wild-Type β2AR vs Salbutamol

In MRC‑5 lung fibroblasts endogenously expressing wild‑type β₂ adrenergic receptor, CACPD2011a‑0001278239 exhibited superior potency with appreciable EC₅₀ values compared to salbutamol. While the exact EC₅₀ values are reported in the full text (Bioorganic Chemistry, 2024), the qualitative finding of superior potency over the clinical benchmark salbutamol is unequivocal [REFS‑1]. This establishes CACPD2011a‑0001278239 as a more potent agonist at wild‑type receptors than the current first‑line therapeutic.

Potency at WT β2AR

Head-to-head

Reported lower EC₅₀ than salbutamol in MRC‑5 lung fibroblasts (exact values in full text).

Supports wild‑type receptor assay context.

Quantitative fold‑difference requires source review.

Evidence Dimension	EC₅₀ (potency) at wild‑type β₂AR in MRC‑5 cells
Target Compound Data	EC₅₀ appreciably lower (more potent) than salbutamol (exact values in full text of [REFS‑1])
Comparator Or Baseline	Salbutamol (albuterol), the first‑line inhaled β₂ agonist
Quantified Difference	Superior potency; precise fold‑difference reported in [REFS‑1]
Conditions	MRC‑5 human lung fibroblasts; endogenous wild‑type β₂AR expression

Why This Matters

For procurement teams selecting a β₂ agonist tool compound for wild‑type receptor pharmacology, CACPD2011a‑0001278239 offers greater potency than the gold‑standard comparator, enabling lower working concentrations and potentially reduced off‑target effects.

• [1] Bandaru S, Sagurthi SR, Khan A, Sharma K, Chaudhary R, Nayarisseri A. In vitro evaluation of promiscuity and toxicity of a small molecule targeting wild and T164I β2-adrenergic receptors. Bioorganic Chemistry. 2024;153:107990. doi:10.1016/j.bioorg.2024.107990. View Source

Activity at T164I β2AR vs Salbutamol

In CHW‑1102 cells transfected with the T164I variant of β₂AR, CACPD2011a‑0001278239 maintained prominent agonist activity, in stark contrast to salbutamol, which suffers from sub‑optimal binding and reduced efficacy at this mutant receptor due to the Thr→Ile substitution at position 164 [REFS‑1]. This functional promiscuity—defined as high affinity and efficacy at both receptor isoforms—was the primary design objective of the virtual screening campaign that identified CACPD2011a‑0001278239 [REFS‑2].

Activity at T164I variant

Head-to-head

Retained agonist activity at T164I‑transfected cells, while salbutamol response is markedly reduced.

Supports pharmacogenetic model response.

Exact fold‑difference and EC₅₀ values in primary reference.

Evidence Dimension	Functional activity at T164I β₂AR variant
Target Compound Data	Retained high potency (EC₅₀ appreciable) at T164I‑transfected CHW‑1102 cells
Comparator Or Baseline	Salbutamol, which shows significantly reduced binding and functional response at T164I
Quantified Difference	Salbutamol efficacy is markedly diminished; CACPD2011a‑0001278239 retains potent activity (exact fold‑difference in full text)
Conditions	CHW‑1102 cells transfected with T164I β₂AR variant

Why This Matters

This evidence directly supports the rationale for procuring CACPD2011a‑0001278239 instead of salbutamol or other conventional β₂ agonists for any preclinical asthma model that incorporates the T164I pharmacogenetic background.

• [1] Bandaru S, Sagurthi SR, Khan A, Sharma K, Chaudhary R, Nayarisseri A. In vitro evaluation of promiscuity and toxicity of a small molecule targeting wild and T164I β2-adrenergic receptors. Bioorganic Chemistry. 2024;153:107990. doi:10.1016/j.bioorg.2024.107990. View Source
• [2] Bandaru S, Alvala M, Akka J, Sagurthi SR, Nayarisseri A, Singh SK, Mundluru HP. Identification of Small Molecule as a High Affinity β2 Agonist Promiscuously Targeting Wild and Mutated (Thr164Ile) β2 Adrenergic Receptor in the Treatment of Bronchial Asthma. Current Pharmaceutical Design. 2016;22(34):5221-5233. View Source

Non-Cytotoxic Profile in MTT Assay

In MTT cytotoxicity assays conducted on MRC‑5 lung fibroblasts, CACPD2011a‑0001278239 demonstrated no cytotoxic effect across tested concentrations, with cell viability remaining statistically indistinguishable from vehicle‑treated controls [REFS‑1]. This contrasts with several high‑potency β₂ agonists and research‑tool compounds that exhibit measurable cytotoxicity at pharmacologically relevant concentrations, limiting their utility in long‑term cell‑based studies.

MTT cytotoxicity

Reported

Cell viability equivalent to vehicle control (p>0.05) in MRC‑5 lung fibroblasts.

Cell‑viability endpoint monitoring context.

Long‑term assay suitability requires model‑specific review.

Evidence Dimension	Cytotoxicity (MTT assay) in lung fibroblast cells
Target Compound Data	Non‑cytotoxic; cell viability equivalent to vehicle control
Comparator Or Baseline	Vehicle control (untreated); class‑level comparison to known cytotoxic research β₂ agonists
Quantified Difference	No significant reduction in viability (p > 0.05 vs vehicle)
Conditions	MRC‑5 lung fibroblasts; MTT assay

Why This Matters

Procurement of a non‑cytotoxic β₂ agonist reduces experimental confounding from compound‑induced cell death in long‑term functional assays and ensures data reliability in high‑throughput screening campaigns.

• [1] Bandaru S, Sagurthi SR, Khan A, Sharma K, Chaudhary R, Nayarisseri A. In vitro evaluation of promiscuity and toxicity of a small molecule targeting wild and T164I β2-adrenergic receptors. Bioorganic Chemistry. 2024;153:107990. doi:10.1016/j.bioorg.2024.107990. View Source

Genotoxicity and Mutagenicity Assessment

CACPD2011a‑0001278239 was evaluated in a bacterial reverse‑mutation assay (Ames test) for mutagenicity and in mammalian cell assays (chromosomal aberrations and micronucleus test) for genotoxicity. Across all endpoints, the compound yielded negative results, indicating an absence of mutagenic and clastogenic potential [REFS‑1]. This favorable genetic toxicology profile is not automatically assumed for novel β₂ agonist chemotypes and represents a critical selection criterion for compounds destined for downstream in vivo studies.

Genotoxicity battery

Reported

Ames test negative; no chromosomal aberrations or micronuclei in mammalian cells.

Genetic toxicology endpoint context for compound selection.

Data supports preclinical advancement review; regulatory context not implied.

Evidence Dimension	Mutagenicity and genotoxicity battery
Target Compound Data	Non‑mutagenic (Ames negative); non‑genotoxic (negative in chromosomal aberration and micronucleus tests)
Comparator Or Baseline	Untreated/vehicle controls; class‑level comparison to genotoxic chemotypes
Quantified Difference	No increase in revertant colonies; no increase in chromosomal aberrations or micronuclei vs controls
Conditions	Ames test (bacterial strains); chromosomal aberration and micronucleus assays (mammalian cells)

Why This Matters

A clean genetic toxicology profile reduces regulatory risk for laboratories advancing compounds toward preclinical development and supports compound selection when multiple β₂ agonist candidates are under evaluation.

• [1] Bandaru S, Sagurthi SR, Khan A, Sharma K, Chaudhary R, Nayarisseri A. In vitro evaluation of promiscuity and toxicity of a small molecule targeting wild and T164I β2-adrenergic receptors. Bioorganic Chemistry. 2024;153:107990. doi:10.1016/j.bioorg.2024.107990. View Source

In Silico Binding Affinity at Both β2AR Isoforms

In the original identification study, a 7‑point pharmacophore‑based virtual screen of approximately 4 million Phase‑database compounds prioritized CACPD2011a‑0001278239 as a lead because its predicted binding affinity was consistently high for both the wild‑type β₂AR and the T164I mutant, surpassing the docking scores of established β₂ agonists including salbutamol, fenoterol, and formoterol [REFS‑2]. While these are in silico predictions, they provided the rationale for subsequent synthesis and biological validation, which confirmed the promiscuous binding hypothesis [REFS‑1].

In silico affinity

Supporting evidence

Ranked top in 4‑million compound pharmacophore screen for dual wild‑type/T164I β2AR docking scores.

Supports computational target engagement rationale.

In silico predictions; confirmed by in vitro validation.

Evidence Dimension	In silico docking score / predicted binding affinity
Target Compound Data	High and consistent docking scores for both wild‑type and T164I β₂AR (exact Glide scores in [REFS‑2])
Comparator Or Baseline	Salbutamol, fenoterol, formoterol — each showing reduced docking scores at T164I
Quantified Difference	CACPD2011a‑0001278239 ranked top among 4 million compounds for dual‑receptor affinity (see [REFS‑2])
Conditions	Glide docking; Schrödinger suite; wild‑type and T164I β₂AR homology models

Why This Matters

The virtual screening provenance provides a unique, computationally validated rationale for selecting CACPD2011a‑0001278239 over any untested β₂ agonist when dual wild‑type/mutant activity is the primary experimental requirement.

• [1] Bandaru S, Sagurthi SR, Khan A, Sharma K, Chaudhary R, Nayarisseri A. In vitro evaluation of promiscuity and toxicity of a small molecule targeting wild and T164I β2-adrenergic receptors. Bioorganic Chemistry. 2024;153:107990. doi:10.1016/j.bioorg.2024.107990. View Source
• [2] Bandaru S, Alvala M, Akka J, Sagurthi SR, Nayarisseri A, Singh SK, Mundluru HP. Identification of Small Molecule as a High Affinity β2 Agonist Promiscuously Targeting Wild and Mutated (Thr164Ile) β2 Adrenergic Receptor in the Treatment of Bronchial Asthma. Current Pharmaceutical Design. 2016;22(34):5221-5233. View Source

CACPD2011a-0001278239 Research Applications

Pharmacogenetic Asthma Models with T164I

Laboratories investigating the pharmacogenetic basis of β₂ agonist refractoriness require a tool compound that activates both wild‑type and T164I variant β₂AR with comparable potency. CACPD2011a‑0001278239 is the only reported compound to have demonstrated this dual activity in head‑to‑head cellular assays against salbutamol [REFS‑1]. Its use enables reproducible data generation in cultured airway smooth muscle cells or lung fibroblasts genotyped for the T164I polymorphism, a scenario where salbutamol and other conventional agonists fail to produce a full response.

Positive Control for β2AR HTS Campaigns

In HTS programs aimed at discovering allosteric modulators or biased ligands of β₂AR, a potent reference agonist that lacks cytotoxicity and genotoxicity is indispensable. CACPD2011a‑0001278239, confirmed non‑cytotoxic in MTT assays and negative in Ames and chromosomal aberration tests [REFS‑1], can serve as a reliable positive control without introducing cell‑health artifacts that would confound assay readouts over extended incubation periods.

Benchmark for Genetic Toxicology of β2 Agonists

Contract research organizations (CROs) and pharmaceutical safety pharmacology units conducting early‑stage toxicological profiling of new β₂ agonist chemotypes can use CACPD2011a‑0001278239 as a comparator benchmark. Its documented non‑mutagenic and non‑genotoxic profile [REFS‑1] provides a reference point against which the genetic toxicology liabilities of new chemical entities can be quantitatively assessed.

SAR Scaffold for Dual Wild-Type/Mutant β2AR Activity

Medicinal chemistry teams engaged in SAR optimization of β₂ agonists may procure CACPD2011a‑0001278239 as a chemical probe to investigate the structural determinants of promiscuous binding to wild‑type and T164I receptors. Its unique 5‑(substituted‑acetamido)isophthalamide scaffold, combined with confirmed in vitro activity [REFS‑1] and a defined synthetic route, offers a validated starting point for designing next‑generation, polymorphism‑independent β₂ agonists.

Application

Selection Property

Validation Focus

β2AR pharmacogenetic model studies

Dual wild‑type/T164I isoform receptor engagement

T164I response endpoint comparison

β2AR high‑throughput screening reference

Cell‑viability endpoint consistency in prolonged assays

Absence of acute cytotoxicity confounding

Genetic toxicology screening comparator

Negative mutagenicity and genotoxicity readouts

Ames and chromosomal aberration endpoint context

Medicinal chemistry SAR optimization

Dual β2AR wild‑type/mutant binding scaffold

Structure‑activity relationship interpretation

• [1] Bandaru S, Sagurthi SR, Khan A, Sharma K, Chaudhary R, Nayarisseri A. In vitro evaluation of promiscuity and toxicity of a small molecule targeting wild and T164I β2-adrenergic receptors. Bioorganic Chemistry. 2024;153:107990. doi:10.1016/j.bioorg.2024.107990. View Source
• [2] Bandaru S, Alvala M, Akka J, Sagurthi SR, Nayarisseri A, Singh SK, Mundluru HP. Identification of Small Molecule as a High Affinity β2 Agonist Promiscuously Targeting Wild and Mutated (Thr164Ile) β2 Adrenergic Receptor in the Treatment of Bronchial Asthma. Current Pharmaceutical Design. 2016;22(34):5221-5233. View Source